Cas no 885519-39-1 (6-chloro-4-nitro-1h-indazole-3-carboxylic Acid)

• Product Name: 6-chloro-4-nitro-1h-indazole-3-carboxylic Acid
• CAS No: 885519-39-1
• MF: C₈H₄ClN₃O₄
• MW: 241.588060379028
• CID: 1925818
• PubChem ID: 24728122
• Update Time: 2025-06-15

6-chloro-4-nitro-1h-indazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-nitro-1h-indazole-3-carboxylic Acid
• C8H4ClN3O4
• 885519-39-1
• DTXSID20646186

• Inchi： 1S/C8H4ClN3O4/c9-3-1-4-6(5(2-3)12(15)16)7(8(13)14)11-10-4/h1-2H,(H,10,11)(H,13,14)
• InChI Key： MNEJTDPEKRHQMC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C(C(=O)O)=NNC=2C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.9890333Da
• Monoisotopic Mass: 240.9890333Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 551.7±45.0 °C at 760 mmHg
• Flash Point: 287.5±28.7 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

6-chloro-4-nitro-1h-indazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-chloro-4-nitro-1h-indazole-3-carboxylic Acid

Comprehensive Overview of 6-chloro-4-nitro-1h-indazole-3-carboxylic Acid (CAS No. 885519-39-1)

6-chloro-4-nitro-1h-indazole-3-carboxylic Acid (CAS No. 885519-39-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the indazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both chloro and nitro substituents on the indazole ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

The structural uniqueness of 6-chloro-4-nitro-1h-indazole-3-carboxylic Acid lies in its carboxylic acid functional group, which allows for further derivatization. This feature is critical in medicinal chemistry, where modifying the carboxylic acid moiety can lead to improved pharmacokinetic properties. Recent studies have explored its role in targeting specific enzymes involved in metabolic pathways, aligning with the growing trend of precision medicine and personalized therapeutics. As the demand for novel drug candidates rises, compounds like this are increasingly sought after in high-throughput screening campaigns.

In addition to its pharmaceutical potential, 6-chloro-4-nitro-1h-indazole-3-carboxylic Acid is also a subject of interest in material science. Its nitro group contributes to its electron-withdrawing properties, which can be exploited in the design of organic semiconductors or photoactive materials. This dual applicability in both life sciences and advanced materials underscores its versatility. With the rise of green chemistry initiatives, researchers are also investigating eco-friendly synthesis routes for this compound to minimize environmental impact.

From a commercial perspective, the global market for indazole derivatives is expanding, driven by their utility in agrochemicals and specialty chemicals. 6-chloro-4-nitro-1h-indazole-3-carboxylic Acid is no exception, with suppliers catering to the needs of academic institutions and industrial R&D departments. Quality control and scalability are key concerns, as consistent purity and yield are essential for reproducible research outcomes. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity.

Looking ahead, the compound's relevance is expected to grow alongside advancements in AI-driven drug discovery and computational chemistry. Virtual screening tools can rapidly identify 6-chloro-4-nitro-1h-indazole-3-carboxylic Acid as a hit molecule for further optimization, reducing the time and cost associated with traditional methods. As interdisciplinary collaborations flourish, this compound may soon find its way into clinical trials or next-generation materials, solidifying its place in scientific innovation.